![molecular formula C29H34N2O3 B3038294 (3S,8R,9S,10R,13S,14S)-17-(1H-benzo[d]imidazol-1-yl)-16-formyl-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl acetate CAS No. 851895-78-8](/img/structure/B3038294.png)
(3S,8R,9S,10R,13S,14S)-17-(1H-benzo[d]imidazol-1-yl)-16-formyl-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl acetate
Cat. No. B3038294
Key on ui cas rn:
851895-78-8
M. Wt: 458.6 g/mol
InChI Key: BYOULNBXJIWWLD-RYMBKWAASA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CC(=O)OC1CCC2(C)C(=CCC3C2CCC2(C)C(Cl)=C(C=O)CC32)C1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
CC(=O)OC1CCC2(C)C(=CCC3C2CCC2(C)C(n4cnc5ccccc54)=C(C=O)CC32)C1
Identifiers
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REACTION_SMILES
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[C:1]([CH3:2])(=[O:3])[O:4][CH:5]1[CH2:6][C:7]2=[CH:8][CH2:9][CH:10]3[CH:11]4[CH2:12][C:13]([CH:25]=[O:26])=[C:14]([Cl:24])[C:15]4([CH3:16])[CH2:17][CH2:18][CH:19]3[C:20]2([CH3:23])[CH2:21][CH2:22]1.[K+:36].[K+:37].[O-:38][C:39]([O-:40])=[O:41].[O:43]=[CH:44][N:45]([CH3:46])[CH3:47].[OH2:42].[n:27]1[cH:28][nH:29][c:30]2[c:31]1[cH:32][cH:33][cH:34][cH:35]2>>[C:1]([CH3:2])(=[O:3])[O:4][CH:5]1[CH2:6][C:7]2=[CH:8][CH2:9][CH:10]3[CH:11]4[CH2:12][C:13]([CH:25]=[O:26])=[C:14]([n:27]5[cH:28][n:29][c:30]6[c:31]5[cH:32][cH:33][cH:34][cH:35]6)[C:15]4([CH3:16])[CH2:17][CH2:18][CH:19]3[C:20]2([CH3:23])[CH2:21][CH2:22]1
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Inputs
Step One
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Name
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CC(=O)OC1CCC2(C)C(=CCC3C2CCC2(C)C(Cl)=C(C=O)CC32)C1
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)OC1CCC2(C)C(=CCC3C2CCC2(C)C(Cl)=C(C=O)CC32)C1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccc2[nH]cnc2c1
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Outcomes
Product
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Name
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CC(=O)OC1CCC2(C)C(=CCC3C2CCC2(C)C(n4cnc5ccccc54)=C(C=O)CC32)C1
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Type
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product
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Smiles
|
CC(=O)OC1CCC2(C)C(=CCC3C2CCC2(C)C(n4cnc5ccccc54)=C(C=O)CC32)C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
